Cas no 170489-22-2 (1H-Indole-3-carboxaldehyde, 5-hydroxy-6-methoxy-)

• Product Name: 1H-Indole-3-carboxaldehyde, 5-hydroxy-6-methoxy-
• CAS No: 170489-22-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1352339
• Update Time: 2024-08-17

1H-Indole-3-carboxaldehyde, 5-hydroxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 5-hydroxy-6-methoxy-

• Inchi： 1S/C10H9NO3/c1-14-10-3-8-7(2-9(10)13)6(5-12)4-11-8/h2-5,11,13H,1H3
• InChI Key： HNVFJFKIAZKORL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(O)C(OC)=C2)C(C=O)=C1

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3A^2

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 435.9±40.0 °C(Predicted)
• PSA: 62.32
• pka: 8.88±0.40(Predicted)